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Compound of Interest

Compound Name: Thenylchlor

Cat. No.: B1200005

For Researchers, Scientists, and Drug Development Professionals

Thenylchlor (chemical name: 2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxythiophen-2-
yl)methyllacetamide) is a chloroacetamide herbicide.[1][2] This technical guide provides an in-
depth overview of its solubility and stability, crucial parameters for its application, environmental
fate, and analysis. The information is compiled from various scientific sources to support
research and development activities.

Physicochemical Properties

Thenylchlor is a white solid with a melting point ranging from 72 to 80°C.[3][4] Its molecular
formula is C16H1sCINO2S, and it has a molecular weight of 323.84 g/mol .[5]

Solubility Profile

The solubility of Thenylchlor in various solvents is a critical factor for its formulation and
bioavailability. The available quantitative and qualitative solubility data are summarized in the
table below.
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. Temperature
Solvent Solubility . pH Source
(°C)
Water 11.0 mg/L 20 7 [3]
Water 3.40e-05 M Not Specified Not Specified [3]
Soluble
o (commercially N N
Acetonitrile ) Not Specified Not Specified [6]
available as a
solution)
Ethanol Readily Soluble Not Specified Not Specified [7]
Acetone Readily Soluble Not Specified Not Specified [7]
Chloroform Readily Soluble Not Specified Not Specified [7]

Stability and Degradation

The stability of Thenylchlor influences its efficacy as a herbicide and its persistence in the

environment. It is reported to be stable in a pH range of 3 to 8.[8] However, it is susceptible to

degradation under certain conditions.
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. Stability/Degradati .
Condition Half-life Source
on Pathway

) Can be hydrolyzed in N
Hydrolysis Not Specified [3]
the presence of water.

Susceptible to
Microbial Degradation  microbial degradation Not Specified [3]

in soil.

In paddy sail,
degradation occurs
via the replacement of
Soil Degradation the chlorine atom to 1-3 weeks [4]
form N-acetyl and N-
hydroxylmethylcarbon

yl derivatives.

As a chloroacetanilide
herbicide, it is
expected to be
detoxified in biological
systems through the
Biological Systems formation of Not Specified [9]
glutathione-acetanilide
conjugates, a reaction
mediated by
glutathione-S-
transferase.

Mechanism of Action

Thenylchlor functions as a herbicide by disrupting essential plant processes. Its primary mode
of action involves the inhibition of cell division by blocking protein synthesis, specifically the
synthesis of very-long-chain fatty acids (VLCFASs).[10] Additionally, it has been reported to
inhibit the enzyme acetolactate synthase (ALS), which is crucial for the biosynthesis of
branched-chain amino acids (valine, leucine, and isoleucine).[3]
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Mechanism of Action of Thenylchlor.

Experimental Protocols
Analysis of Thenylchlor in Agricultural Products

An established analytical method for the determination of Thenylchlor residues in agricultural
products involves the following steps[11]:

o Extraction: The sample is extracted with acetonitrile saturated with n-hexane.
 Liquid-Liquid Partitioning: The acetonitrile layer is separated and concentrated.

o Cleanup: The residue is dissolved in n-hexane and may be further purified. For certain
matrices, an additional partitioning step with ethyl acetate is performed.

e Analysis: The final extract is analyzed by appropriate chromatographic techniques.
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Workflow for Thenylchlor Residue Analysis.

Purity Assay

The purity of Thenylchlor standards is often determined using High-Performance Liquid
Chromatography (HPLC).[8]

Stability Testing of Stock Solutions

The stability of pesticide stock solutions, including those of Thenylchlor, can be assessed over

time. A general protocol involves:
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e Preparation: Stock solutions are prepared in a suitable solvent (e.g., acetonitrile) at a known
concentration.

» Storage: Solutions are stored under controlled conditions (e.g., at 8°C).

» Analysis: The concentration of the analyte is measured at regular intervals using a suitable
analytical technique, such as quantitative NMR (QNMR) or LC-MS/MS, to monitor for any
degradation.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1200005#thenylchlor-solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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